Cas no 1564489-75-3 (methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate)

• Product Name: methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate
• CAS No: 1564489-75-3
• MF: C₈H₁₂N₂O₅S
• MW: 248.256280899048
• CID: 4606326
• Update Time: 2025-10-31

methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate

• Inchi： 1S/C8H12N2O5S/c1-8(2,16(4,12)13)7-10-9-5(15-7)6(11)14-3/h1-4H3
• InChI Key： AXIFUCJYIGKBJL-UHFFFAOYSA-N
• SMILES： O1C(C(C)(S(C)(=O)=O)C)=NN=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate

Methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate (CAS No. 1564489-75-3): A Comprehensive Overview

Methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate, identified by its CAS number 1564489-75-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This oxadiazole derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound's molecular structure incorporates a 1,3,4-oxadiazole core, which is a heterocyclic ring system known for its stability and biological activity. Additionally, the presence of a 2-methanesulfonylpropan-2-yl substituent enhances its chemical reactivity and functional versatility.

The 1,3,4-oxadiazole moiety is a key pharmacophore in many bioactive molecules, exhibiting properties that make it suitable for various therapeutic applications. Its ability to interact with biological targets such as enzymes and receptors has been widely explored in the development of novel drugs. In particular, oxadiazole derivatives have shown promise in the treatment of inflammatory diseases, bacterial infections, and even certain types of cancer. The< strong>Methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate structure combines the favorable properties of the oxadiazole ring with the electron-withdrawing effect of the methanesulfonyl group, leading to enhanced binding affinity and improved pharmacokinetic profiles.

Recent research has highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents. Studies have demonstrated that derivatives of 1,3,4-oxadiazole can inhibit the activity of various enzymes involved in pathogenic processes. For instance, modifications to the oxadiazole core have led to compounds that exhibit potent inhibitory effects on kinases and other enzyme targets relevant to cancer therapy. The< strong>2-methanesulfonylpropan-2-yl substituent plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets.

In addition to its pharmacological potential, Methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate has been investigated for its chemical stability and synthetic utility. The methanesulfonyl group provides a handle for further functionalization through reactions such as nucleophilic substitution or reduction. This flexibility allows chemists to explore diverse structural modifications aimed at optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The compound's stability under various reaction conditions makes it a valuable intermediate in synthetic chemistry.

The synthesis of Methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps typically include cyclization reactions to form the oxadiazole ring followed by functional group interconversions to introduce the< strong>2-methanesulfonylpropan-2-yl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this type of compound.

The pharmacological evaluation of Methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits significant inhibitory activity against several target enzymes relevant to human health. Furthermore, animal models have demonstrated its potential as an anti-inflammatory agent with minimal side effects. These findings underscore the importance of continued research into this class of compounds for developing new treatments for various diseases.

The future directions for research on Methyl 5-(2-methanesulfonylpropan-2-yl)-1,3,4-oxadiazole-2-carboxylate include exploring its mechanism of action and optimizing its pharmacokinetic properties through structure-based drug design. Collaborative efforts between chemists and biologists are essential for translating these findings into clinical applications. As our understanding of biological pathways continues to expand，the demand for innovative therapeutic agents like this oxadiazole derivative is expected to grow.

In conclusion，Methyl 5-(2-methanesulfonylpropan - - - - - - - - - - - - - - - - - y l) - 1 ,3 ,4 - ox adia zol e - - car box y l ate ( C A S N o . 1564489 -75 -3 ) represents a significant advancement in pharmaceutical chemistry with broad implications for drug development。 Its unique structural features，combined with promising pharmacological properties，make it a valuable candidate for further investigation。 As research progresses，this compound is poised to contribute to the development of novel treatments that address unmet medical needs。